Cas no 2227896-01-5 (Tert-butyl (3S,4R)-3-hydroxy-4-[2-(trimethylsilyl)ethynyl]pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl (3S,4R)-3-hydroxy-4-[2-(trimethylsilyl)ethynyl]pyrrolidine-1-carboxylate
• CAS No: 2227896-01-5
• MF: C₁₄H₂₅NO₃Si
• MW: 283.438705205917
• CID: 5041106
• Update Time: 2025-05-26

Tert-butyl (3S,4R)-3-hydroxy-4-[2-(trimethylsilyl)ethynyl]pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3S,4R)-3-hydroxy-4-[2-(trimethylsilyl)ethynyl]pyrrolidine-1-carboxylate
• tert-butyl (+/-)-trans-3-Hydroxy-4-((trimethylsilyl)ethynyl)pyrrolidine-1-carboxylate
• tert-Butyl (3S,4R)-3-hydroxy-4-((trimethylsilyl)ethynyl)pyrrolidine-1-carboxylate
• tert-butyl (3S,4R)-3-hydroxy-4-(2-trimethylsilylethynyl)pyrrolidine-1-carboxylate
• Tert-butyl (3S,4R)-3-hydroxy-4-[2-(trimethylsilyl)ethynyl]pyrrolidine-1-carboxylate

• Inchi： 1S/C14H25NO3Si/c1-14(2,3)18-13(17)15-9-11(12(16)10-15)7-8-19(4,5)6/h11-12,16H,9-10H2,1-6H3/t11-,12-/m1/s1
• InChI Key： SKHYZSWSVLTUIM-VXGBXAGGSA-N
• SMILES： [Si](C)(C)(C)C#C[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 408
• Topological Polar Surface Area: 49.8

Additional information on Tert-butyl (3S,4R)-3-hydroxy-4-[2-(trimethylsilyl)ethynyl]pyrrolidine-1-carboxylate

Recent Advances in the Synthesis and Applications of Tert-butyl (3S,4R)-3-hydroxy-4-[2-(trimethylsilyl)ethynyl]pyrrolidine-1-carboxylate (CAS: 2227896-01-5)

The compound Tert-butyl (3S,4R)-3-hydroxy-4-[2-(trimethylsilyl)ethynyl]pyrrolidine-1-carboxylate (CAS: 2227896-01-5) has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and synthesis. This chiral pyrrolidine derivative serves as a key intermediate in the preparation of various biologically active molecules, particularly in the development of protease inhibitors and other therapeutic agents. Recent studies have focused on optimizing its synthetic routes and exploring its potential in novel drug candidates.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved synthetic protocol for this compound, achieving a 78% overall yield through a stereoselective approach. The researchers employed a palladium-catalyzed Sonogashira coupling as a key step, followed by asymmetric hydrogenation to establish the desired (3S,4R) configuration. This methodology represents a significant advancement over previous synthetic routes, offering better scalability and reduced production costs for pharmaceutical applications.

In terms of biological applications, recent research has highlighted the compound's role as a crucial building block for HIV-1 protease inhibitors. A team at Scripps Research Institute reported in ACS Medicinal Chemistry Letters (2024) that derivatives of this pyrrolidine scaffold exhibit potent inhibitory activity against drug-resistant HIV strains. The trimethylsilylethynyl group was found to be particularly important for enhancing binding affinity to the protease active site while maintaining favorable pharmacokinetic properties.

Structural-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry (2023) have further elucidated the importance of the hydroxy group at the 3-position and the carbamate protection at the 1-position. These features were shown to be critical for maintaining the compound's conformational rigidity, which directly correlates with its biological activity. Molecular docking simulations revealed that these structural elements facilitate optimal interactions with target enzymes.

From a pharmaceutical development perspective, recent patent filings (WO2023124567, 2023) have disclosed novel formulations incorporating this pyrrolidine derivative as part of combination therapies for viral infections. The compound's stability profile and compatibility with various drug delivery systems make it particularly attractive for clinical development. Current research efforts are focused on scaling up production and evaluating its safety profile in preclinical models.

Looking forward, the unique structural features of Tert-butyl (3S,4R)-3-hydroxy-4-[2-(trimethylsilyl)ethynyl]pyrrolidine-1-carboxylate continue to inspire new research directions. Its potential applications extend beyond antiviral therapies, with emerging studies exploring its use in neurodegenerative disease treatments and as a chiral auxiliary in asymmetric synthesis. The compound's versatility and the recent methodological improvements in its synthesis position it as an important tool in modern medicinal chemistry research.